Cas no 53759-83-4 (6'-N-acetylsisomicin)

6'-N-acetylsisomicin structure
6'-N-acetylsisomicin structure
Product Name:6'-N-acetylsisomicin
CAS No:53759-83-4
MF:C21H39N5O8
MW:489.563065767288
CID:1585070
PubChem ID:103824
Update Time:2025-04-21

6'-N-acetylsisomicin Chemical and Physical Properties

Names and Identifiers

    • 6'-N-acetylsisomicin
    • 4,6-diamino-2,3-dihydroxycyclohexyl 4-O-{6-[(acetylamino)methyl]-3-amino-3,4-dihydro-2H-pyran-2-yl}-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
    • 53759-83-4
    • 4,6-Diamino-2,3-dihydroxycyclohexyl 4-O-(3-amino-6-{[(1-hydroxyethylidene)amino]methyl}-3,4-dihydro-2H-pyran-2-yl)-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
    • MPHWRXDRITYEGT-UHFFFAOYSA-N
    • EINECS 258-747-5
    • DTXSID20968532
    • NS00057711
    • Inchi: 1S/C21H39N5O8/c1-9(27)26-7-10-4-5-11(22)19(32-10)34-21(2)8-31-20(16(30)18(21)25-3)33-17-13(24)6-12(23)14(28)15(17)29/h4,11-20,25,28-30H,5-8,22-24H2,1-3H3,(H,26,27)
    • InChI Key: MPHWRXDRITYEGT-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C)(CO1)OC1C(CC=C(CNC(C)=O)O1)N)NC)O)C1C(C(C(CC1N)N)O)O

Computed Properties

  • Exact Mass: 489.28007
  • Monoisotopic Mass: 489.27986322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 217Ų

Experimental Properties

  • PSA: 216.8
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